Cas no 644-30-4 (Benzene,1-(1,5-dimethyl-4-hexen-1-yl)-4-methyl-)

• Product Name: Benzene,1-(1,5-dimethyl-4-hexen-1-yl)-4-methyl-
• CAS No: 644-30-4
• MF: C₁₅H₂₂
• MW: 202.335184574127
• MDL: MFCD09867488
• CID: 509913
• PubChem ID: 92139
• Update Time: 2025-04-19

Benzene,1-(1,5-dimethyl-4-hexen-1-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1,5-dimethyl-4-hexen-1-yl)-4-methyl-
• α-curcumene
• 1-methyl-4-(6-methylhept-5-en-2-yl)benzene
• <AR> curcumene
• 1-(1,5-Dimethyl-4-hexenyl)-4-methylbenzene
• 2-Heptene, 2-methyl-6-p-tolyl-
• 2-Methyl-6-p-tolyl-2-heptene
• ar. curcumene
• aromatic curcumene
• Aryl-curcumene
• Curcumene
• Curcumene <AR>
• Curcumene AR
• ar-Curcumene
• HY-N9691
• UNII-S24T013WOF
• (+/-)-.ALPHA.-CURCUMENE
• 1-(1,5-Dimethyl-4-hexenyl)-4-methylbenzene #
• AKOS040763717
• 644-30-4
• Benzene, 1-(1,5-dimethyl-4-hexenyl)-4-methyl-
• CHEMBL4210821
• Q27132148
• A-curcumene
• CS-0202834
• NS00126041
• DTXSID90862351
• CHEBI:62757
• 1-(1,5-dimethyl-hex-4-enyl)-4-methyl-benzene
• alpha-Cucurmene
• .alpha.-Curcumene
• alpha-Curcumene
• S24T013WOF
• 1ST15463
• FT-0778157
• ??-curcumene
• DA-60947

• MDL： MFCD09867488
• Inchi： 1S/C15H22/c1-12(2)6-5-7-14(4)15-10-8-13(3)9-11-15/h6,8-11,14H,5,7H2,1-4H3
• InChI Key： VMYXUZSZMNBRCN-UHFFFAOYSA-N
• SMILES： C(C)(C1C=CC(C)=CC=1)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 202.17226
• Monoisotopic Mass: 202.172151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.893 g/cm3 (20 ºC)
• Boiling Point: 140-142 ºC (20 Torr)
• Flash Point: 117.2±9.0 ºC,
• Refractive Index: 1.5065 (589.3 nm 33 ºC)
• Solubility: Insuluble (1.2E-5 g/L) (25 ºC),
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
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• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Sesquiterpenoids